2-(2-fluorophenyl)ethanesulfonyl Chloride
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Overview
Description
2-(2-fluorophenyl)ethanesulfonyl Chloride is a chemical compound with the CAS Number: 728919-67-3 . It has a molecular weight of 222.67 and its IUPAC name is this compound . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8ClFO2S/c9-13(11,12)6-5-7-3-1-2-4-8(7)10/h1-4H,5-6H2 . This code provides a specific description of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 222.67 .Scientific Research Applications
Photochemical Reactions and Fluorinated Radicals
2-(2-Fluorophenyl)ethanesulfonyl chloride is utilized in the generation of fluorinated radicals, contributing to the development of novel photochemical processes. For example, fluoroalkylsulfonyl chlorides serve as sources for fluorinated radicals, adding fluoroalkyl groups to electron-deficient alkenes. This process, facilitated by photochemical conditions and copper mediation, leads to the production of α-chloro-β-fluoroalkylcarbonyl compounds with excellent yields. Such methodologies enable further functionalization of products, showcasing the reagent's versatility in synthetic chemistry (Xiaojun Tang & W. R. Dolbier, 2015).
Bioconjugation and Solid Support Activation
The strong electron-withdrawing property of fluorine atoms in 2-(2-fluorophenyl)ethanesulfonyl derivatives like 4-fluorobenzenesulfonyl chloride (fosyl chloride) makes them excellent activating agents for covalent attachment of biological molecules to solid supports. These activated supports can then be used for immobilizing enzymes, antibodies, and other biologicals, maintaining their biological function and enabling potential therapeutic applications (Y. A. Chang et al., 1992).
Synthesis and Functionalization of Organic Molecules
This compound is instrumental in the synthesis and functionalization of organic molecules, demonstrating its utility in creating complex molecular structures. For instance, it has been used in the synthesis of isomeric fluoronitrobenzenesulfonyl chlorides, highlighting its role in regioselective reactions and subsequent transformations into various functional groups. These synthetic routes offer new opportunities for producing compounds with potential applications in pharmaceuticals and agrochemicals (Sergey Zhersh et al., 2010).
Material Science and Polymerization
In material science, this compound derivatives are employed as initiators in the polymerization of hydrocarbon and fluorocarbon monomers, resulting in polymers with perfluoroalkyl end groups. These polymers, characterized by their narrow molecular weight distribution and controlled polymerization mechanism, find applications in various fields, including medicinal chemistry and material sciences (A. Feiring et al., 2000).
Catalysis and Asymmetric Synthesis
The compound's derivatives also play a critical role in catalytic asymmetric synthesis, enabling the creation of enantioenriched-fluoroalkyl amines through radical aminoperfluoroalkylation and aminodifluoromethylation of alkenes. This approach provides a versatile platform for accessing a variety of pyrrolidines bearing fluoroalkyl groups, showcasing the potential for high enantioselectivity and broad applicability in synthetic organic chemistry (Jin-Shun Lin et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
2-(2-fluorophenyl)ethanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClFO2S/c9-13(11,12)6-5-7-3-1-2-4-8(7)10/h1-4H,5-6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKGTZBGUSUFCHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCS(=O)(=O)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClFO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
728919-67-3 |
Source
|
Record name | 2-(2-fluorophenyl)ethane-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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